Cas no 2248386-18-5 (4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane)

• Product Name: 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane
• CAS No: 2248386-18-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5832563
• PubChem ID: 137939405
• Update Time: 2025-10-31

4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• EN300-6506189
• 2248386-18-5
• 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane
• 7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane

• Inchi： 1S/C9H17NO/c1-7(2)10-4-8(3)9(5-10)6-11-9/h7-8H,4-6H2,1-3H3
• InChI Key： VOFTWZDXNIMPAR-UHFFFAOYSA-N
• SMILES： O1CC21CN(C(C)C)CC2C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane

Comprehensive Overview of 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane (CAS No. 2248386-18-5)

The compound 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane (CAS No. 2248386-18-5) is a unique spirocyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a 1-oxa-6-azaspiro[2.4]heptane core, offers versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate biological targets with high specificity.

In recent years, the demand for spirocyclic compounds like 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane has surged due to their role in addressing challenges such as drug resistance and metabolic stability. The compound's CAS No. 2248386-18-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its structural complexity also makes it a subject of interest in computational chemistry, where researchers explore its conformational dynamics and binding affinities.

The synthesis of 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane involves advanced organic synthesis techniques, including cyclization and functional group transformations. Its isopropyl and methyl substituents contribute to its lipophilicity, a critical factor in pharmacokinetic optimization. This property aligns with current trends in drug design, where researchers prioritize compounds with balanced solubility and permeability.

From an industrial perspective, CAS No. 2248386-18-5 is often discussed in the context of green chemistry. Innovations in solvent-free synthesis and catalytic methods have reduced the environmental footprint of producing such spirocyclic derivatives. This aligns with global initiatives like the UN Sustainable Development Goals, making the compound a candidate for eco-friendly manufacturing processes.

Another area of interest is the compound's potential in neurological research. Preliminary studies suggest that its aza-oxaspiro framework may interact with neurotransmitter receptors, opening avenues for treating CNS disorders. This has led to increased searches for "4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane mechanism of action" and "spirocyclic compounds in neuroscience" across scientific platforms.

In summary, 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane (CAS No. 2248386-18-5) represents a multifaceted tool for modern chemistry. Its applications span drug development, material science, and sustainable synthesis, making it a focal point for interdisciplinary research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation innovations.